N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C17H13ClN2O3/c1-10-6-7-11(8-14(10)18)19-15(21)9-20-16(22)12-4-2-3-5-13(12)17(20)23/h2-8H,9H2,1H3,(H,19,21)
• InChI Key: HLDXPARAWUZDKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O)Cl
• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, also known as CDIA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide acts as a competitive inhibitor of PARP, binding to the catalytic domain of the enzyme and preventing it from repairing DNA damage. This results in the accumulation of DNA damage and eventually leads to cancer cell death. N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has also been shown to induce autophagy, a process that promotes the degradation of damaged proteins and organelles in the cell.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit tumor growth in animal models. In addition, N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is its high potency as a PARP inhibitor. This allows for lower doses of the compound to be used in experiments, reducing the risk of side effects. However, N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several areas of future research for N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide. One potential area of investigation is the development of more water-soluble derivatives of the compound, which would allow for easier administration in experiments. Another area of research is the investigation of N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide's potential use in combination with other cancer therapies, such as immunotherapy. Finally, further studies are needed to fully understand the mechanism of action of N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide and its potential therapeutic applications in neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide involves the reaction of 3-chloro-4-methylphenylamine with phthalic anhydride, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is obtained after purification by column chromatography. The yield of the synthesis is around 50%.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. PARP inhibitors have been shown to sensitize cancer cells to chemotherapy and radiation therapy, leading to increased cancer cell death. N-(3-chloro-4-methylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.